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Compound Name:
1-Bromo-4-fluoro-2-methyl-5-

nitrobenzene

Cat. No.: B1277503 Get Quote

An In-depth Technical Guide to 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-4-fluoro-2-methyl-5-
nitrobenzene, a key chemical intermediate. The document details its chemical properties,

synthesis, and applications, with a focus on its role in research and development, particularly in

the pharmaceutical and agrochemical industries.

Chemical Identity and Properties
1-Bromo-4-fluoro-2-methyl-5-nitrobenzene is an aromatic organic compound with the CAS

number 170098-98-3.[1][2] It is also known by its synonyms, 5-Bromo-2-fluoro-4-

methylnitrobenzene and 2-Bromo-5-fluoro-4-nitrotoluene.[1] This compound serves as a

versatile building block in organic synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Bromo-4-fluoro-2-methyl-5-
nitrobenzene is presented in the table below.
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Property Value Source

CAS Number 170098-98-3 [1][2]

Molecular Formula C₇H₅BrFNO₂ [1][2]

Molecular Weight 234.02 g/mol [1]

IUPAC Name
1-bromo-4-fluoro-2-methyl-5-

nitrobenzene
[1][2]

InChI

InChI=1S/C7H5BrFNO2/c1-4-

2-6(9)7(10(11)12)3-5(4)8/h2-

3H,1H3

[1]

InChIKey
VMXDJIHJOUZBAW-

UHFFFAOYSA-N
[1]

SMILES
CC1=CC(F)=C(--INVALID-

LINK--[O-])C=C1Br
[2]

Purity Typically ≥95% [2]

Safety and Hazard Information
The compound is associated with the following hazard statements according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS):

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1]
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Synthesis of 1-Bromo-4-fluoro-2-methyl-5-
nitrobenzene
The synthesis of 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene is typically achieved through the

nitration of a substituted toluene. A representative experimental protocol is detailed below.

Experimental Protocol: Nitration of 2-Bromo-5-
fluorotoluene
This protocol describes the synthesis of 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene from 2-

bromo-5-fluorotoluene.[3]

Reagents and Materials:

2-bromo-5-fluorotoluene (15.9 mmol)

Nitronium tetrafluoroborate (16.7 mmol)

Dichloromethane (60 mL)

Ice water

Pentane

Anhydrous sodium sulfate

Standard laboratory glassware for reflux and extraction

Procedure:

Suspend 2.21 g (16.7 mmol) of nitronium tetrafluoroborate in 30 mL of dichloromethane in a

reaction vessel equipped for reflux.

Dissolve 3.0 g (15.9 mmol) of 2-bromo-5-fluorotoluene in 30 mL of dichloromethane.

Slowly add the 2-bromo-5-fluorotoluene solution dropwise to the nitronium tetrafluoroborate

suspension under reflux conditions.
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After the addition is complete, continue to stir the reaction mixture under reflux for 6 hours.

Upon completion of the reaction, pour the mixture into ice water.

Extract the product with dichloromethane.

Combine the organic phases and wash with water.

Dry the organic phase over anhydrous sodium sulfate and then concentrate it on a rotary

evaporator to yield a yellow oil.

Allow the oil to stand overnight to crystallize.

Collect the crystals by filtration, wash with 2 mL of pentane, and dry to obtain the final

product.

Results:

This procedure yields 1-bromo-4-fluoro-2-methyl-5-nitrobenzene as a crystalline solid.[3]

The product can be analyzed by GC/MS.[3]

Synthesis Workflow Diagram
The following diagram illustrates the synthesis process described above.
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Synthesis of 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene
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Caption: Synthesis workflow for 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene.
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Applications in Research and Drug Development
1-Bromo-4-fluoro-2-methyl-5-nitrobenzene is a valuable intermediate in the synthesis of

more complex molecules. The presence of bromo, fluoro, methyl, and nitro groups on the

benzene ring provides multiple reaction sites for further chemical transformations.

Role as a Chemical Intermediate
This compound is utilized as a reagent in the synthesis of a variety of chemical compounds.[4]

Bromo-nitrobenzene derivatives are frequently employed as intermediates in the production of:

Medicinal agents and pharmaceuticals[4]

Dyes[4]

Electroluminescent materials[4]

The dual reactivity of the bromo and nitro groups makes this class of compounds highly

adaptable. The bromine atom can act as a leaving group in cross-coupling reactions such as

Suzuki, Heck, and Sonogashira, as well as in nucleophilic displacement reactions.[5] The nitro

group is a strong electron-withdrawing group that activates the aromatic ring for nucleophilic

aromatic substitution and can be reduced to an amino group.[5]

Relevance in Drug Discovery
In the field of drug discovery, scaffolds containing bromo-nitrobenzene moieties are pivotal for

synthesizing complex organic molecules with potential therapeutic activities.[5] Researchers

utilize such structures to construct drug candidates for various therapeutic areas, including:

Oncology[5]

Cardiovascular diseases[5]

Central nervous system (CNS) disorders[5]

The ability to modify the positions of the functional groups allows for the fine-tuning of

pharmacological properties like potency, selectivity, and bioavailability.[5]
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Use in Agrochemicals
Similar to its application in pharmaceuticals, this compound's structural motifs are relevant in

the development of next-generation agrochemicals. It can serve as a precursor for novel

herbicides, insecticides, and fungicides.[5]

Logical Relationship of Applications
The following diagram illustrates the logical flow from the properties of 1-Bromo-4-fluoro-2-
methyl-5-nitrobenzene to its applications.

Application Pathway of 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene
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Caption: Logical flow of the compound's applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/1-bromo-4-nitrobenzene-versatile-building-block-chemical-innovation-nd
https://www.benchchem.com/product/b1277503?utm_src=pdf-body
https://www.benchchem.com/product/b1277503?utm_src=pdf-body
https://www.benchchem.com/product/b1277503?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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